Cas no 1423033-39-9 (2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride)

• Product Name: 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride
• CAS No: 1423033-39-9
• MF: C₉H₁₆ClN₃O₂
• MW: 233.695240974426
• CID: 4598460
• PubChem ID: 71757082
• Update Time: 2025-07-30

2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride

• Inchi： 1S/C9H15N3O2.ClH/c1-9(2,3)6-4-7(10)12(11-6)5-8(13)14;/h4H,5,10H2,1-3H3,(H,13,14);1H
• InChI Key： MVCVHQXBTQLLKI-UHFFFAOYSA-N
• SMILES： C(N1C(=CC(C(C)(C)C)=N1)N)C(=O)O.Cl

Additional information on 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride

Introduction to 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride (CAS No. 1423033-39-9)

2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential biological activities. With the CAS number 1423033-39-9, this compound belongs to the pyrazole class, which is well-documented for its versatility in medicinal chemistry. The presence of both amino and carboxylic acid functionalities, along with a tert-butyl substituent, makes this molecule a promising candidate for further investigation into various therapeutic applications.

The structural motif of 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride incorporates a pyrazole ring, which is a heterocyclic structure consisting of six atoms: three carbon atoms and two nitrogen atoms. Pyrazoles are known for their stability and ability to engage in hydrogen bonding, making them valuable scaffolds in drug design. The amino group at the 5-position and the tert-butyl group at the 3-position introduce specific steric and electronic properties that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds based on pyrazole derivatives due to their demonstrated efficacy in inhibiting various enzymes and receptors involved in pathological processes. For instance, studies have highlighted the potential of pyrazole-based molecules in addressing inflammatory disorders, metabolic diseases, and even certain types of cancer. The carboxylic acid moiety in 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride further enhances its pharmacological profile by allowing for salt formation, which can improve solubility and bioavailability—critical factors for drug development.

One of the most compelling aspects of this compound is its ability to serve as a versatile intermediate in synthetic chemistry. Researchers have leveraged its structure to develop libraries of derivatives with tailored biological activities. For example, modifications at the 5-amino position can introduce additional functional groups that enhance binding affinity or selectivity for specific targets. Similarly, the tert-butyl group provides a steric shield that can prevent off-target interactions, thereby improving drug safety profiles.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for potential therapeutic applications. Molecular docking studies have been particularly useful in predicting how 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride might interact with proteins such as kinases, which are often implicated in disease pathways. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for further experimental validation.

The hydrochloride salt form of this compound enhances its stability and reactivity, making it more suitable for industrial-scale synthesis and formulation into drug products. This form also improves handling characteristics, such as melting point and solubility, which are essential for pharmaceutical applications. As a result, 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride has become an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

In clinical research settings, this compound has been explored as a precursor for more complex molecules designed to modulate biological pathways associated with diseases like diabetes, cardiovascular disorders, and neurodegenerative conditions. Its structural features allow it to be incorporated into larger scaffolds while retaining key pharmacophoric elements that contribute to biological activity. Such flexibility is highly valued in drug discovery programs aimed at addressing unmet medical needs.

The synthesis of 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the pyrazole core, followed by functionalization at the desired positions using protecting group strategies. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and environmental impact—a critical consideration in sustainable drug development.

From a regulatory perspective, compounds like 2-(5-amino-3-tert-butyl-1H-pyrazol-1-y-acetic acid hydrochloride must undergo rigorous testing to demonstrate safety and efficacy before they can be considered for clinical use. This involves preclinical studies using cell culture and animal models to assess toxicity, pharmacokinetics, and pharmacodynamics. The outcomes of these studies provide valuable data that informs decisions about whether to proceed with human clinical trials—a crucial step toward bringing new treatments to patients worldwide.

The growing body of research on pyrazole derivatives underscores their significance as pharmacological tools. As scientists continue to uncover new biological functions associated with these molecules, compounds like 2-(5-amino--3--tert--butyl--1H--pyrazol--1--y-acetic acid hydrochloride are likely to play an increasingly important role in therapeutic innovation. Their unique structural features offer opportunities for designing drugs with improved efficacy and reduced side effects—a cornerstone of modern medicine.